Cas no 1563-79-7 (Acetic acid-1-13C)

Acetic acid-1-13C Properties

Names and Identifiers

• acetic-1-13c acid
• ACETIC ACID, [1-13C]
• Acetic acid-1-13C
• Acetic acid-1-13C, 99 atom % 13C
• UNII-29JB6BU01H
• J-009297
• ACETIC ACID-1-13C-D4
• 29JB6BU01H
• 63459-47-2
• AKOS015894017
• Acetic acid C-13
• 1563-79-7
• Acetic Acid (1-13C, 99%)
• Q27254426
• Acetic acid (1-13C)
• (1-13C)Acetic acid
• MFCD00037366
• CS-0851698
• HY-W772341
• Acetic-1-13c acid
• +Expand

• MDL： MFCD00037366
• InChIKey： QTBSBXVTEAMEQO-VQEHIDDOSA-N
• Inchi： InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i2+1
• SMILES： CC(=O)O

Computed Properties

• Exact Mass: 61.02450
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 61.024484201g/mol
• Heavy Atom Count: 4
• Complexity: 31
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 0.09090
• PSA: 37.30000
• Refractive Index: n20/D 1.372(lit.)
• Boiling Point: 117-118 °C(lit.)
• Melting Point: 16.2 °C (lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.066 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters